N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C16H10ClF4NO/c17-14-7-6-12(9-13(14)16(19,20)21)22-15(23)8-3-10-1-4-11(18)5-2-10/h1-9H,(H,22,23)/b8-3+
• InChI Key: KMAQSILTUAJYSS-FPYGCLRLSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)F
• Molecular Formula: C16H10ClF4NO
• Molecular Weight: 343.70 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide is not well understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in inflammation and cancer development.
Biochemical and Physiological Effects:
N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide has been shown to have anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide in lab experiments is its potential for drug development. Its anti-inflammatory and anti-cancer properties make it a promising candidate for further research. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide. One direction is to further investigate its mechanism of action and potential targets for drug development. Another direction is to explore its use as a fluorescent probe for the detection of protein conformational changes. Additionally, more studies are needed to determine its efficacy and safety in vivo.

Synthesis Methods

N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide is synthesized through a multi-step process involving the reaction of 4-chloro-3-(trifluoromethyl)aniline with 4-fluorobenzaldehyde in the presence of a base. The resulting intermediate is then reacted with acryloyl chloride to form the final product.

Scientific Research Applications

N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. Additionally, it has been used as a fluorescent probe for the detection of protein conformational changes.